
"material safety data sheet (MSDS) for methyl 2-
methyl-5-nitrobenzoate"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 2-methyl-5-nitrobenzoate

Cat. No.: B181682 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for Methyl 2-methyl-5-
nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

experimental protocols related to methyl 2-methyl-5-nitrobenzoate. The information is

intended for use by professionals in research and development environments.

Chemical Identification and Physical Properties
Methyl 2-methyl-5-nitrobenzoate is a nitroaromatic compound with the molecular formula

C9H9NO4.[1] It is also known by the synonyms 2-Methyl-5-nitrobenzoic acid methyl ester and

methyl 5-nitro-o-toluate.

Table 1: Physical and Chemical Properties of Methyl 2-methyl-5-nitrobenzoate
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Property Value Source

Molecular Formula C9H9NO4 PubChem[1]

Molecular Weight 195.17 g/mol PubChem[1]

CAS Number 77324-87-9 PubChem[1]

Appearance
White to light yellow powder or

crystals

Tokyo Chemical Industry Co.,

Ltd.

Melting Point 67.0 to 71.0 °C
Tokyo Chemical Industry Co.,

Ltd.

Solubility Soluble in Methanol
Tokyo Chemical Industry Co.,

Ltd.

Hazard Identification and Safety Precautions
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), methyl 2-methyl-5-nitrobenzoate is classified as harmful if swallowed.[1]

Table 2: GHS Hazard Information for Methyl 2-methyl-5-nitrobenzoate

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Source: Aggregated GHS information provided to the ECHA C&L Inventory[1]

Recommended Safety Precautions:

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).[2]

Body Protection: Wear a lab coat.[2]

Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.[2]

First Aid Measures
In case of exposure, follow these first-aid measures:

If Swallowed: Do not induce vomiting. Rinse mouth with water and drink plenty of water.

Seek immediate medical attention.[2]

If on Skin: Immediately wash the affected area with soap and plenty of water for at least 15

minutes while removing contaminated clothing.[2]

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.

Continue rinsing and seek immediate medical attention.[2]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[2]

Handling, Storage, and Disposal
Handling:

Minimize dust generation when weighing or transferring the solid.[2]

Avoid contact with incompatible materials such as strong oxidizing agents.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[2] Nitroaromatic

compounds can be environmental contaminants and may require specialized disposal
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methods.[3]

Experimental Protocols
Synthesis of Methyl 2-methyl-5-nitrobenzoate

A common method for the synthesis of methyl 2-methyl-5-nitrobenzoate is the esterification

of 2-methyl-5-nitrobenzoic acid.[4][5]

Materials:

2-methyl-5-nitrobenzoic acid

Potassium carbonate (K2CO3)

N,N-dimethylformamide (DMF)

Iodomethane

Ethyl acetate (EA)

Anhydrous sodium sulfate (Na2SO4)

Water

Procedure:

Suspend 2-methyl-5-nitrobenzoic acid (15 g, 82.8 mmol) and potassium carbonate (17.2 g,

124.2 mmol) in N,N-dimethylformamide (75 mL) in a dry round-bottom flask.[4][5]

Slowly add iodomethane (6.7 mL) dropwise to the suspension at room temperature.[4][5]

Stir the reaction mixture at room temperature overnight (approximately 12 hours).[4][5]

After the reaction is complete, pour the mixture into water (500 mL).[4][5]

Extract the aqueous phase three times with ethyl acetate.[4][5]
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Combine the organic phases, dry with anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield methyl 2-methyl-5-nitrobenzoate as a yellow solid.[4][5]
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Caption: Workflow for Safe Handling of Chemical Powders.
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Caption: Synthesis Pathway for Methyl 2-methyl-5-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["material safety data sheet (MSDS) for methyl 2-methyl-
5-nitrobenzoate"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181682#material-safety-data-sheet-msds-for-methyl-
2-methyl-5-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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